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Compound of Interest

Compound Name: SL 0101-1

Cat. No.: B1681813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinase inhibitor SL 0101-1, focusing on its

cross-reactivity with other kinases. The information is intended for researchers, scientists, and

drug development professionals to facilitate informed decisions in their research and

therapeutic development endeavors.

Executive Summary
SL 0101-1 is a selective inhibitor of the p90 ribosomal S6 kinase (RSK) family, with a reported

IC50 of 89 nM for RSK2. It has been identified as a valuable tool for studying the cellular

functions of RSK and as a potential starting point for the development of novel anti-cancer

therapeutics[1][2]. This guide summarizes the available data on its selectivity and provides

details on the experimental methods used for its characterization.

Data Presentation: Kinase Inhibition Profile of SL
0101-1
SL 0101-1 has been profiled against a panel of kinases to determine its selectivity. While the

complete dataset from large-scale kinase panels was not fully accessible in the public domain,

the available information indicates a high degree of selectivity for RSK isoforms.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1681813?utm_src=pdf-interest
https://www.benchchem.com/product/b1681813?utm_src=pdf-body
https://www.benchchem.com/product/b1681813?utm_src=pdf-body
https://apps.dtic.mil/sti/tr/pdf/ADA437856.pdf
https://pubmed.ncbi.nlm.nih.gov/15705904/
https://www.benchchem.com/product/b1681813?utm_src=pdf-body
https://www.benchchem.com/product/b1681813?utm_src=pdf-body
https://www.benchchem.com/product/b1681813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinase Target IC50 (nM) Reference

RSK2 89

RSK1
Inhibition reported, specific

IC50 not consistently available
[3]

Upstream kinases (MEK, Raf,

PKC)

No significant inhibition

reported

Note: A comprehensive study by Bain et al. (2007) in Biochemical Journal profiled SL 0101-1
against a panel of 70-80 protein kinases[4][5][6][7][8]. While the study concluded that SL 0101-
1 is a specific RSK inhibitor, the detailed inhibition data for the entire kinase panel is not readily

available in the provided search results.

Signaling Pathway Diagram
The following diagram illustrates the canonical signaling pathway involving RSK, the primary

target of SL 0101-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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